Sodium oxalate

Specification

• Description: Sodium oxalate is a volumetric standard produced under stringent conditions and analyzed with the highest possible precision. The content determination and homogeneity assessment of the reductometric standard are carried out using volumetric redox titration as the primary analysis method.; Di-sodium oxalate is a volumetric standard manufactured under stringent conditions and measured with the highest possible precision. Its mass fraction is determined by potentiometric titration, and it is qualified in a DIN EN ISO/IEC 17025 accredited laboratory.; Sodium oxalate is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999); Sodium oxalate is an organic sodium salt consisting of sodium and oxalate ions in a 2:1 ratio. It has a role as a poison and a reducing agent. It is an oxalate salt and an organic sodium salt. It contains an oxalate(2-).; A strong dicarboxylic acid occurring in many plants and vegetables. It is produced in the body by metabolism of glyoxylic acid or ascorbic acid. It is not metabolized but excreted in the urine. It is used as an analytical reagent and general reducing agent.
• CAS No.: 62-76-0
• Molecular Formula: Na2C2O4; C2Na2O4
• Molecular Weight: 134 g/mol
• IUPAC Name: disodium;oxalate
• Standard InChI: InChI=1S/C2H2O4.2Na/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);;/q;2*+1/p-2
• Standard InChI Key: ZNCPFRVNHGOPAG-UHFFFAOYSA-L
• SMILES: C(=O)(C(=O)[O-])[O-].[Na+].[Na+]
• Canonical SMILES: C(=O)(C(=O)[O-])[O-].[Na+].[Na+]